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Compound of Interest

Compound Name: 2-(Bromomethyl)benzyl alcohol

Cat. No.: B150930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Substituted benzyl alcohols are foundational building blocks in modern organic synthesis,

prized for their versatility and reactivity. As precursors to a wide array of functional groups, they

are indispensable in the construction of complex molecules, including active pharmaceutical

ingredients (APIs), natural products, and advanced materials. This guide provides an objective

comparison of key synthetic transformations involving substituted benzyl alcohols, supported

by experimental data and detailed protocols, to aid researchers in method selection and

application.

Oxidation to Benzaldehydes
The selective oxidation of benzyl alcohols to benzaldehydes is a cornerstone transformation,

as aldehydes are critical intermediates for C-C bond formations, imine synthesis, and reductive

aminations. A primary challenge is preventing over-oxidation to the corresponding carboxylic

acid. Modern catalytic methods offer high selectivity under mild conditions, providing greener

alternatives to traditional stoichiometric oxidants like chromium-based reagents.
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Mandatory Visualization

General Experimental Workflow for a Catalytic Reaction
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Synthetic Pathways from a Substituted Benzyl Alcohol
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Simplified Nickel-Catalyzed Cross-Electrophile Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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